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2-Deoxy-4-O-phosphono-3-O-tetradecanoyl-2-(3-tetradecanoyloxytetradecanamido)-D-glucose

Name: 2-Deoxy-4-O-phosphono-3-O-tetradecanoyl-2-(3-tetradecanoyloxytetradecanamido)-D-glucose
Brand: Smolecule
SKU: S593245
Rating: 5 (5 reviews)

Catalog No.

S593245

CAS No.

89756-57-0

M.F

C48H92NO12P

M. Wt

906.2 g/mol

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-Deoxy-4-O-phosphono-3-O-tetradecanoyl-2-(3-tetra...

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General Information

CAS Number

89756-57-0

Product Name

2-Deoxy-4-O-phosphono-3-O-tetradecanoyl-2-(3-tetradecanoyloxytetradecanamido)-D-glucose

IUPAC Name

[1-[[(2R,3R,4R,5R)-5,6-dihydroxy-1-oxo-4-phosphonooxy-3-tetradecanoyloxyhexan-2-yl]amino]-1-oxotetradecan-3-yl] tetradecanoate

Molecular Formula

C48H92NO12P

Molecular Weight

906.2 g/mol

InChI

InChI=1S/C48H92NO12P/c1-4-7-10-13-16-19-21-24-27-30-33-36-45(54)59-41(35-32-29-26-23-18-15-12-9-6-3)38-44(53)49-42(39-50)47(48(43(52)40-51)61-62(56,57)58)60-46(55)37-34-31-28-25-22-20-17-14-11-8-5-2/h39,41-43,47-48,51-52H,4-38,40H2,1-3H3,(H,49,53)(H2,56,57,58)/t41?,42-,43+,47+,48+/m0/s1

InChI Key

SOZNVTRORYUXFD-NPIQVXMPSA-N

SMILES

CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)NC(C=O)C(C(C(CO)O)OP(=O)(O)O)OC(=O)CCCCCCCCCCCCC

Synonyms

2-deoxy-4-O-phosphono-3-O-tetradecanoyl-2-(3-tetradecanoyloxytetradecanamido)-D-glucose, 3-O-tetradecanoyl-2N-3-tetradecanoyloxytetradecanoyl-4-O-phosphonoglucosamine, GLA 27, GLA-27